3,4,5-trimethoxy-N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide
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Overview
Description
The compound “3,4,5-trimethoxy-N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
While there isn’t a direct synthesis method available for this exact compound, there are related compounds with documented synthesis methods. For instance, a similar compound was synthesized by adding 3,4-dimethoxy-1-glycyl benzene hydrobromate, 3,4,5-trimethoxy toluylic acid, DMAP and anhydrous methylene chloride in a reaction flask .Scientific Research Applications
Anticancer Activity
The compound’s unique structure suggests potential anticancer properties. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its mechanisms and evaluate its efficacy against specific cancer types .
Antihypertensive Properties
Some derivatives of 3,4,5-trimethoxybenzoic acid (from which this compound is derived) have been evaluated for antihypertensive activity. Investigating its impact on blood pressure regulation could provide valuable insights for cardiovascular health .
Local Anesthetic Potential
Given its structural resemblance to certain local anesthetics, this compound might exhibit local anesthetic effects. Researchers have explored its ability to block nerve impulses, potentially making it useful in pain management .
Anti-Inflammatory Applications
The presence of sulfur in the compound’s structure suggests anti-inflammatory potential. Investigating its impact on inflammatory pathways and cytokine production could lead to novel therapeutic strategies for inflammatory conditions .
Neuroprotective Effects
Considering the indole moiety, researchers have speculated about its neuroprotective properties. It may modulate neurotransmitter systems or protect neurons from oxidative stress, making it relevant for neurodegenerative diseases .
Chemical Biology and Drug Design
Researchers can use this compound as a starting point for designing novel molecules. By modifying its structure, they can explore new chemical space and potentially discover compounds with improved pharmacological properties .
Mechanism of Action
Target of Action
Compounds with a trimethoxyphenyl (TMP) group have been found to exhibit diverse bioactivity effects . They are often involved in inhibiting various proteins such as tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .
Mode of Action
The TMP group is critical in fitting into the binding sites of various proteins, leading to inhibition of these proteins . The specific mode of action for “3,4,5-trimethoxy-N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide” would depend on its specific target.
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. For example, if the compound targets tubulin, it could affect cell division and growth. If it targets Hsp90, it could affect protein folding and degradation .
Result of Action
The molecular and cellular effects would depend on the specific targets and mode of action of the compound. For example, if the compound inhibits tubulin, it could lead to cell cycle arrest and apoptosis .
Safety and Hazards
properties
IUPAC Name |
3,4,5-trimethoxy-N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N2O5S/c1-31-19-11-9-17(10-12-19)24-26(20-7-5-6-8-21(20)29-24)35-14-13-28-27(30)18-15-22(32-2)25(34-4)23(16-18)33-3/h5-12,15-16,29H,13-14H2,1-4H3,(H,28,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSXNJYJBSWMPOA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)SCCNC(=O)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-trimethoxy-N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide |
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